A photoredox catalyzed iminyl radical-triggered C–C bond cleavage/addition/Kornblum oxidation cascade of oxime esters and styrenes: synthesis of ketonitriles†
Chemical Communications Pub Date: 2018-10-08 DOI: 10.1039/C8CC07072E
Abstract
A photoredox-catalyzed iminyl radical-triggered C–C bond cleavage/addition/Kornblum oxidation cascade of cycloketone oxime esters and styrenes in DMSO is described. This three-component, one-pot procedure features mild conditions, a broad substrate scope, and high functional group tolerance, providing an efficient approach to access diversely functionalized ketonitriles.
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Journal Name：Chemical Communications
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